Cas no 544-76-3 (Hexadecane)

Hexadecane (C₁₆H₃₄) is a high-purity, straight-chain alkane hydrocarbon widely utilized in industrial and research applications. Its inert nature, stability, and well-defined boiling point (287°C) make it a reliable solvent, calibration standard, and reference material in chromatography and spectroscopy. As a non-polar solvent, hexadecane is particularly valuable in studies of hydrophobic interactions, lubrication, and phase behavior. Its low volatility and minimal reactivity ensure consistent performance in high-temperature processes. Additionally, hexadecane serves as a key component in synthetic fuels, waxes, and specialty chemicals. Available in various purity grades, it meets stringent requirements for analytical and formulation applications.

Hexadecane structure

Product Name:Hexadecane

CAS No:544-76-3

MF:C₁₆H₃₄

MW:226.441165447235

MDL:MFCD00008998

CID:82490

PubChem ID:24874250

Update Time:2025-05-27

Hexadecane Chemical and Physical Properties

Names and Identifiers

- n-Hexadecane
- Reference Material for Flash Point Certified by The Japan Petroleum Institute, Hexadecane
- Hexadecane [Standard Material for GC]
- D-3524 Column Resolution Mix
- Hexadecane
- Hexadecane & Stearic acid
- Hexadecane solution
- n-Hexadecane & n-Octadecane - ASTM-D2887 Column Test Mix
- n-Hexadecane Solution
- n-Hexadecaneneat
- Alkane C16
- Bioctyl
- N-HEXADECANE-D34
- Cetane
- Cetan
- CH3-[CH2]14-CH3
- Zetan
- Hexadekan
- n-cetane
- Hexadecane solution 99%, SuperDry, with molecular sieves ,Water≤50 ppm (by K.F.)
- MDL： MFCD00008998
- Inchi： 1S/C16H34/c1-3-5-7-9-11-13-15-16-14-12-10-8-6-4-2/h3-16H2,1-2H3
- InChI Key： DCAYPVUWAIABOU-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCCCCCC
- BRN： 1736592

Computed Properties

Exact Mass: 226.26600
Monoisotopic Mass: 226.266
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 16
Rotatable Bond Count: 13
Complexity: 92.6
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 0A^2

Experimental Properties

Color/Form: Colorless liquid, colorless leafy solid at low temperature.
Density: 0.773 g/mL at 25 °C(lit.)
Melting Point: 18 °C (lit.)
Boiling Point: 287 °C(lit.)
Flash Point: Fahrenheit: 275 ° f < br / > Celsius: 135 ° C < br / >
Refractive Index: n20/D 1.434(lit.)
Solubility: Soluble in alcohol, acetone, ether.
Water Partition Coefficient: This product is soluble in acetone, alcohol, ether. It is insoluble in water.Soluble in alcohol, acetone, chloroform, and ether. insoluble in water
Stability/Shelf Life: Stable. Substances to be avoided include strong oxidizing agents. Combustible. Hygroscopic.
PSA: 0.00000
LogP: 6.48760
Solubility: It is miscible with ether, petroleum ether and trichloromethane, slightly soluble in hot ethanol, and insoluble in water
Vapor Pressure: 1 mmHg ( 105.3 °C)
Sensitiveness: Easy to absorb moisture, inflate operation and storage

Hexadecane Security Information

Symbol:
Prompt：dangerous
Signal Word：Warning
Hazard Statement： H315
Warning Statement： P301+P310,P331
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 65-66
Safety Instruction： S26-S36
RTECS：ML9200000
Hazardous Material Identification：
Safety Term：S24/25
Storage Condition：room temp
TSCA：Yes
Risk Phrases：R38

Hexadecane Customs Data

HS CODE：2901100000
Customs Data：

China Customs Code:
2901100000

Overview:

2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

Summary:

2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Hexadecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H302015-5ml	Hexadecane	544-76-3	1011mg/L,U=26mg/L	5ml	¥679.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H103408-25ml	Hexadecane	544-76-3	,≥99.5%(GC)	25ml	¥2019.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H103408-5ml	Hexadecane	544-76-3	,≥99.5%(GC)	5ml	¥491.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H103405-100ml	Hexadecane	544-76-3	Standard for GC,>99.5%(GC)	100ml	¥4217.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H103405-25ml	Hexadecane	544-76-3	Standard for GC,>99.5%(GC)	25ml	¥1318.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H103405-500ml	Hexadecane	544-76-3	Standard for GC,>99.5%(GC)	500ml	¥16868.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	H103405-5ml	Hexadecane	544-76-3	Standard for GC,>99.5%(GC)	5ml	¥328.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	A117437-1.2ml	Hexadecane	544-76-3	analytical standard,1000ug/ml in methanol	1.2ml	¥185.90	2023-09-04
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	43283-1gal	n-Hexadecane, 95%	544-76-3	95%	1gal	￥3435.00	2023-04-13
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	43283-5gal	n-Hexadecane, 95%	544-76-3	95%	5gal	￥6509.00	2023-04-13

Hexadecane Production Method

Production Method 1

544-76-3

112-95-8

947295-80-9

Reaction Conditions

1.1 Reagents: Oxygen Catalysts: Tin oxide , Titania ; 120 min, 298 K

Reference

: Photocatalytic Activity of SO42-/SnO2-TiO2 Catalysts: Direct Oxidation of n-Heptane to Ester under Mild Conditions

Wang, Bo; Cui, Xue; Ma, Hongzhu; Li, Juan, Energy & Fuels, 2007, 21(6), 3748-3749

Production Method 2

544-76-3

141-93-5

629-50-5

99-62-7

17171-71-0

496-11-7

1074-92-6

43133-95-5

Reaction Conditions

1.1 Catalysts: Zinc ; 6 h, 1 bar, 420 °C

Reference

: Renewable p-Xylene Production by Catalytic Conversion of Crude Bioglycerol (GTA-pX Process)

Singh, Vijendra ; Arumugam, Selvamani ; Kumar, Mahesh; Tathod, Anup Prakash; Viswanadham, Nagabhatla, Industrial & Engineering Chemistry Research, 2023, 62(4), 1788-1796

Production Method 3

544-76-3

629-62-9

496-11-7

575-37-1

Reaction Conditions

1.1 Catalysts: Iron , Calcium ; 15 min, 500 °C

Reference

Preparation of sodium silicate/red mud-based ZSM-5 with glucose as a second template for catalytic cracking of waste plastics into useful chemicals

Wang, Xiaofeng; et al, RSC Advances, 2022, 12(34), 22161-22174

Production Method 4

544-76-3

97-54-1

831-00-5

90-05-1

3468-99-3

19037-58-2

61292-90-8

60563-13-5

134-96-3

72008-46-9

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ; 4 h, 250 °C

Reference

Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers

Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

Hexadecane Preparation Products

Hexadecane Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:544-76-3)N-HEXADECANE-D34

Order Number:LE18691

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:19

Price ($):discuss personally

Email:18501500038@163.com

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

(CAS:544-76-3)

Order Number:SFD549;SDF544

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:01

Price ($):

Email:sales1@senfeida.com

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:544-76-3)N-HEXADECANE-D34

Order Number:sfd15479

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:37

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Hexadecane Related Literature

1. Multi-fuel surrogate chemical kinetic mechanisms for real world applications

Charles K. Westbrook,Marco Mehl,William J. Pitz,Goutham Kukkadapu,Scott Wagnon,Kuiwen Zhang Phys. Chem. Chem. Phys. 2018 20 10588
2. Multi-fuel surrogate chemical kinetic mechanisms for real world applications

Charles K. Westbrook,Marco Mehl,William J. Pitz,Goutham Kukkadapu,Scott Wagnon,Kuiwen Zhang Phys. Chem. Chem. Phys. 2018 20 10588
3. Bifunctional catalysts for the hydroisomerization of n-alkanes: the effects of metal–acid balance and textural structure

Wei Wang,Chang-Jun Liu,Wei Wu Catal. Sci. Technol. 2019 9 4162
4. Surface rheological properties of liquid–liquid interfaces stabilized by protein fibrillar aggregates and protein–polysaccharide complexes

Nam-Phuong K. Humblet-Hua,Erik van der Linden,Leonard M. C. Sagis Soft Matter 2013 9 2154
5. Polymer/graphene oxide composite microcapsules with greatly improved barrier properties

Lingyun Zhang,Yi Zhang,Hongyun Xu,Haitao Wang,Qiangguo Du RSC Adv. 2016 6 7618

Related Categories

544-76-3 (Hexadecane) Related Products

Recommended suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd

(CAS:544-76-3)N-HEXADECANE-D34

Purity:99%

Quantity:25KG,200KG,1000KG

Price ($):Inquiry

Jiangsu Xinsu New Materials Co., Ltd

(CAS:544-76-3)

Purity:99%/99%

Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG

Price ($):Inquiry/Inquiry

Cas no 544-76-3 (Hexadecane)

Hexadecane Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

Hexadecane Security Information

Hexadecane Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Hexadecane Pricemore >>

Hexadecane Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Hexadecane Preparation Products

Hexadecane Suppliers

Hexadecane Related Literature

Related Categories

544-76-3 (Hexadecane) Related Products